1-[3-(4-methoxyphenyl)acryloyl]-4-piperidinecarboxamide

• IUPAC Name: 1-[(E)-3-(4-methoxyphenyl)prop-2-enoyl]piperidine-4-carboxamide
• InChI: InChI=1S/C16H20N2O3/c1-21-14-5-2-12(3-6-14)4-7-15(19)18-10-8-13(9-11-18)16(17)20/h2-7,13H,8-11H2,1H3,(H2,17,20)/b7-4+
• InChI Key: KKHJKZINKGURIX-QPJJXVBHSA-N
• Canonical SMILES: COC1=CC=C(C=C1)C=CC(=O)N2CCC(CC2)C(=O)N
• Isomeric SMILES: COC1=CC=C(C=C1)/C=C/C(=O)N2CCC(CC2)C(=O)N
• Molecular Formula: C16H20N2O3
• Molecular Weight: 288.34 g/mol

Description

1-[3-(4-methoxyphenyl)acryloyl]-4-piperidinecarboxamide, also known as MMPIP, is a chemical compound that belongs to the class of piperidinecarboxamide derivatives. It was first synthesized in 2006 by researchers at the University of North Carolina at Chapel Hill. Since then, MMPIP has gained significant attention in the scientific community due to its potential applications in various research fields.

Mechanism of Action

1-[3-(4-methoxyphenyl)acryloyl]-4-piperidinecarboxamide acts as a negative allosteric modulator of mGluR7, which means that it binds to a site on the receptor that is different from the agonist binding site and reduces the receptor's response to agonists. This leads to a decrease in the activity of the receptor and a reduction in downstream signaling pathways.
Biochemical and Physiological Effects
1-[3-(4-methoxyphenyl)acryloyl]-4-piperidinecarboxamide has been shown to have various biochemical and physiological effects. In animal studies, it has been shown to reduce anxiety-like behavior, increase locomotor activity, and enhance cognitive function. It has also been shown to have analgesic effects in models of chronic pain.

Advantages and Limitations for Lab Experiments

One of the main advantages of 1-[3-(4-methoxyphenyl)acryloyl]-4-piperidinecarboxamide is its selectivity for mGluR7, which makes it a useful tool for studying the role of this receptor in various physiological and pathological processes. However, one limitation is that it has relatively low potency compared to other mGluR7 antagonists, which may limit its usefulness in certain experiments.

Future Directions

There are several potential future directions for research on 1-[3-(4-methoxyphenyl)acryloyl]-4-piperidinecarboxamide. One area of interest is its potential therapeutic applications in anxiety, depression, and pain. Another area of interest is its potential as a tool for studying the role of mGluR7 in various physiological and pathological processes. Further research is needed to fully understand the mechanisms of action of 1-[3-(4-methoxyphenyl)acryloyl]-4-piperidinecarboxamide and its potential applications in these areas.

Synthesis Methods

The synthesis of 1-[3-(4-methoxyphenyl)acryloyl]-4-piperidinecarboxamide involves the reaction of piperidinecarboxylic acid with 4-methoxyphenylacrylic acid in the presence of a coupling agent such as N,N'-dicyclohexylcarbodiimide (DCC) and a catalyst such as 4-dimethylaminopyridine (DMAP). The resulting product is then purified through column chromatography to obtain pure 1-[3-(4-methoxyphenyl)acryloyl]-4-piperidinecarboxamide.

Scientific Research Applications

1-[3-(4-methoxyphenyl)acryloyl]-4-piperidinecarboxamide has been widely used in scientific research due to its selective antagonism of the metabotropic glutamate receptor subtype 7 (mGluR7). This receptor is involved in various physiological and pathological processes, including anxiety, depression, and pain. 1-[3-(4-methoxyphenyl)acryloyl]-4-piperidinecarboxamide has been shown to have potential therapeutic applications in these areas.